Cas no 76806-40-1 (Benzene, 1,4-diisocyanato-2,5-dimethoxy-)
76806-40-1 structure
Product Name:Benzene, 1,4-diisocyanato-2,5-dimethoxy-
CAS No:76806-40-1
MF:C10H8N2O4
MW:220.181522369385
CID:537227
PubChem ID:22346044
Update Time:2025-04-19
Benzene, 1,4-diisocyanato-2,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-diisocyanato-2,5-dimethoxy-
- 1,4-diisocyanato-2,5-dimethoxybenzene
- SCHEMBL542663
- 76806-40-1
- DTXSID90625069
-
- Inchi: 1S/C10H8N2O4/c1-15-9-3-8(12-6-14)10(16-2)4-7(9)11-5-13/h3-4H,1-2H3
- InChI Key: YYBNIAYKDOAPCF-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=CC=1N=C=O)OC)N=C=O
Computed Properties
- Exact Mass: 220.04840674g/mol
- Monoisotopic Mass: 220.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 77.3Ų
Benzene, 1,4-diisocyanato-2,5-dimethoxy- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
76806-40-1 (Benzene, 1,4-diisocyanato-2,5-dimethoxy-) Related Products
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- 84370-87-6(1-isocyanato-2,4-dimethoxybenzene)
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